Cas no 1552305-24-4 (Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide)

• Product Name: Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide
• CAS No: 1552305-24-4
• CID: 4674152
• Update Time: 2025-11-01

Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide Chemical and Physical Properties

Names and Identifiers

• Tm-Maleimido-DOTA
• Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide

• Inchi： 1S/C22H34N6O9.Tm/c29-17(23-3-4-28-18(30)1-2-19(28)31)13-24-5-7-25(14-20(32)33)9-11-27(16-22(36)37)12-10-26(8-6-24)15-21(34)35;/h1-2H,3-16H2,(H,23,29)(H,32,33)(H,34,35)(H,36,37);/q;+3/p-3
• InChI Key： WGPJETDCANNGAB-UHFFFAOYSA-K
• SMILES： N(C1CN23CCN45CC(=O)[O-][Tm+3]67824([O-]C(=O)CN6(CC5)CCN7(CC(=O)[O-]8)CC3)O=1)CCN1C(C=CC1=O)=O

Additional information on Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide

Recent Advances in Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide (CAS: 1552305-24-4) for Biomedical Applications

The compound Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide (CAS: 1552305-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This macrocyclic complex, derived from the DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) scaffold, represents a novel class of lanthanide-based molecular probes with unique properties for biomedical imaging and targeted therapy. Recent studies have focused on its exceptional stability, high binding affinity, and versatile conjugation chemistry, making it a promising candidate for various diagnostic and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's remarkable potential as a multimodal imaging agent. The research team utilized its maleimide functionality (10-maleimidoethylacetamide moiety) for site-specific conjugation to antibodies, achieving highly selective targeting of cancer biomarkers. The thulium(III) center provided excellent paramagnetic properties for magnetic resonance imaging (MRI), while the DOTA-like structure allowed for potential radiolabeling with various isotopes. This dual functionality positions the compound as a versatile platform for theranostic applications, combining diagnostic imaging with targeted drug delivery.

In the context of molecular design, the CAS: 1552305-24-4 compound exhibits several advantages over conventional DOTA derivatives. The presence of three acetic acid groups (tris(acetic acid)) maintains strong chelation properties while the maleimide group enables efficient bioconjugation under physiological conditions. Recent crystallographic studies have revealed that the thulium(III) ion is octacoordinated, forming a stable complex with a coordination geometry that minimizes metal dissociation - a critical factor for in vivo applications where metal leaching could cause toxicity.

From a synthetic chemistry perspective, recent optimizations in the preparation of 1552305-24-4 have significantly improved yield and purity. A 2024 publication in Organic Process Research & Development described a novel solid-phase synthesis approach that reduces purification steps while maintaining >98% purity. This advancement is particularly important for scaling up production to meet the growing demand in preclinical and clinical research. The improved synthetic accessibility has enabled more extensive structure-activity relationship studies, leading to the development of second-generation derivatives with enhanced targeting capabilities.

The compound's application in targeted radiotherapy has shown particular promise. Researchers at Memorial Sloan Kettering Cancer Center recently reported (Nature Biotechnology, 2024) the successful use of 1552305-24-4 conjugated to prostate-specific membrane antigen (PSMA)-targeting molecules for lutetium-177 delivery. While the study primarily focused on the therapeutic radionuclide, the structural similarity suggests that the thulium analog could serve as an effective scaffold for various radiometals, offering flexibility in treatment planning and dosimetry.

Looking forward, the unique properties of Thulium (III) 1,4,7,10-tetraazacyclododecane-1,4,7-tris(acetic acid)-10-maleimidoethylacetamide position it as a platform technology with applications extending beyond current uses. Ongoing research is exploring its potential in neutron capture therapy, where the thulium isotope's nuclear properties may offer therapeutic advantages. Additionally, its luminescent properties are being investigated for optical imaging applications, potentially creating a truly multimodal diagnostic agent. As synthetic methodologies continue to improve and our understanding of its biological interactions deepens, this compound is poised to make significant contributions to the field of precision medicine.